Cas no 84955-32-8 (4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine structure
84955-32-8 structure
Product Name:4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine
CAS No:84955-32-8
MF:C7H8N4O
MW:164.164620399475
CID:665749
PubChem ID:12830522
Update Time:2024-10-26

4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-1H-pyrrolo[2,3-d]pyrimidin-2-amine
    • 1H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-methoxy-
    • 4-METHOXY-7H- PYRROLO[2,3-D] PYRIMIDIN-2-AMINE
    • 4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine
    • 1H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-methoxy- (9CI)
    • 4-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine (ACI)
    • 2-Amino-4-methoxy-7H-pyrrolo[2,3-d]-pyrimidine
    • DA-19946
    • 2-amino-4-methoxy-7 h-pyr-rolo[2,3-d]pyrimidin
    • MFCD13178421
    • CS-0100848
    • SCHEMBL9451594
    • DTXSID70510969
    • BS-49571
    • F77298
    • SCHEMBL7958023
    • 84955-32-8
    • 2-amine
    • CNPURSDMOWDNOQ-UHFFFAOYSA-N
    • Inchi: 1S/C7H8N4O/c1-12-6-4-2-3-9-5(4)10-7(8)11-6/h2-3H,1H3,(H3,8,9,10,11)
    • InChI Key: CNPURSDMOWDNOQ-UHFFFAOYSA-N
    • SMILES: N1C(OC)=C2C(NC=C2)=NC=1N

Computed Properties

  • Exact Mass: 164.06981089g/mol
  • Monoisotopic Mass: 164.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.8Ų

Experimental Properties

  • Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 203-205 ºC (chloroform )
  • Solubility: Slightly soluble (6.6 g/l) (25 º C),

4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine Pricemore >>

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4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine Production Method

Production Method 1

Reaction Conditions
Reference
Synthesis of acyclo-7-deazaguanosine by regiospecific phase-transfer alkylation of 2-amino-4-methoxy-7H-pyrrolo[2,3-d]pyrimidine
Seela, Frank; Kehne, Andreas; Winkeler, Heinz Dieter, Liebigs Annalen der Chemie, 1983, (1), 137-46

Production Method 2

Reaction Conditions
1.1 Solvents: Methanol ;  12 h, 70 °C
Reference
Discovery of a Potent and Selective NF-κB-Inducing Kinase (NIK) Inhibitor That Has Anti-inflammatory Effects in Vitro and in Vivo
Li, Zhiqiang; Li, Xinzhi; Su, Ming-Bo; Gao, Li-Xin; Zhou, Yu-Bo; et al, Journal of Medicinal Chemistry, 2020, 63(8), 4388-4407

4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine Raw materials

4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine Preparation Products

4-methoxy-7H-pyrrolo[2,3-d]pyrimidin-2-amine Related Literature

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